Cas no 1805912-06-4 (3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene)

• Product Name: 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene
• CAS No: 1805912-06-4
• MF: C₁₁H₁₀BrF₃OS
• MW: 327.160711765289
• CID: 5008338
• Update Time: 2025-06-13

3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H10BrF3OS/c1-6-4-3-5-8(9(16)7(2)12)10(6)17-11(13,14)15/h3-5,7H,1-2H3
• InChI Key： JQBWOTZAAATLQV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C)C=1SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.9
• Topological Polar Surface Area: 42.4

Additional information on 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene

Comprehensive Overview of 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene (CAS No. 1805912-06-4)

3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene (CAS No. 1805912-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a toluene backbone with a 2-bromopropanoyl group and a trifluoromethylthio substituent, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and brominated intermediates in modern medicinal chemistry.

The trifluoromethylthio (SCF₃) group is a key functional moiety in this compound, known for its ability to enhance metabolic stability and lipophilicity in drug candidates. This aligns with current trends in pharmaceutical development, where fluorine-containing compounds are heavily explored for their improved bioavailability and target selectivity. The presence of the bromopropanoyl group further adds reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig aminations, which are critical for constructing complex molecular architectures.

In agrochemical applications, 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene serves as a precursor for designing novel pesticides and herbicides. The trifluoromethylthio moiety is increasingly favored in crop protection agents due to its resistance to degradation and enhanced penetration into plant tissues. With the global push toward sustainable agriculture, this compound’s role in developing low-environmental-impact agrochemicals is a hot topic among researchers and industry stakeholders.

From a synthetic chemistry perspective, the compound’s CAS No. 1805912-06-4 is frequently searched in databases like Reaxys and SciFinder for retrosynthetic analysis. Its structural complexity offers opportunities for catalyzed C-H functionalization and halogen-exchange reactions, both of which are trending areas in organic methodology development. Laboratories focusing on late-stage functionalization often cite this compound as a model substrate due to its balanced reactivity and stability.

Environmental and regulatory considerations are also part of the discourse around 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene. While not classified as hazardous under current guidelines, its bromine and sulfur components necessitate careful handling protocols. The compound’s biodegradability and ecotoxicity profile are under study, reflecting broader industry concerns about green chemistry and sustainable synthesis practices.

In summary, 3-(2-Bromopropanoyl)-2-(trifluoromethylthio)toluene (CAS No. 1805912-06-4) exemplifies the intersection of innovation and practicality in chemical research. Its dual utility in pharmaceuticals and agrochemicals, combined with its relevance to cutting-edge synthetic methods, ensures its continued prominence in scientific literature and industrial applications.